Cas no 152841-82-2 (2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-)

2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy- structure
152841-82-2 structure
Product Name:2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-
CAS No:152841-82-2
MF:C15H14O4
MW:258.269264698029
CID:161050
Update Time:2024-03-01

2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-
    • EphemerantholC
    • 2,3,5-Phenanthrenetriol, 9,10-dihydro-4-methoxy-
    • Inchi: 1S/C15H14O4/c1-19-15-13-9(7-11(17)14(15)18)6-5-8-3-2-4-10(16)12(8)13/h2-4,7,16-18H,5-6H2,1H3
    • InChI Key: LOICISWPCCICIA-UHFFFAOYSA-N
    • SMILES: C1=C2C(C3=C(CC2)C=CC=C3O)=C(OC)C(O)=C1O

Computed Properties

  • Exact Mass: 258.089
  • Monoisotopic Mass: 258.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
  • XLogP3: 1.989

Experimental Properties

  • Density: 1.393±0.06 g/cm3(Predicted)
  • Boiling Point: 538.3±50.0 °C(Predicted)
  • pka: 9.38±0.20(Predicted)
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